Cas no 54850-27-0 (3,4-Bis(trifluoromethyl)phenol)

• Product Name: 3,4-Bis(trifluoromethyl)phenol
• CAS No: 54850-27-0
• MF: C₈H₄F₆O
• MW: 230.107183456421
• CID: 2831435
• PubChem ID: 20526733
• Update Time: 2025-07-31

3,4-Bis(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• BWOZOFYROVHYEH-UHFFFAOYSA-N
• DTXSID00608383
• 3,4-BIS(TRIFLUOROMETHYL)PHENOL
• SCHEMBL3022860
• 54850-27-0
• 3,4-Bis(trifluoromethyl)phenol

• Inchi： 1S/C8H4F6O/c9-7(10,11)5-2-1-4(15)3-6(5)8(12,13)14/h1-3,15H
• InChI Key： BWOZOFYROVHYEH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 230.01663372Da
• Monoisotopic Mass: 230.01663372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų